3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride

• IUPAC Name: 3-(4-fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C12H12FN3O.ClH/c13-9-5-3-8(4-6-9)11-15-12(17-16-11)10-2-1-7-14-10;/h3-6,10,14H,1-2,7H2;1H
• InChI Key: QMBUTPIADOANPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)C2=NC(=NO2)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C12H13ClFN3O
• Molecular Weight: 269.70 g/mol

Description

The compound “3-(4-Fluorophenyl)-5-pyrrolidin-2-yl-1,2,4-oxadiazole hydrochloride” is a complex organic molecule. It contains a fluorophenyl group, a pyrrolidine ring, and an oxadiazole ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl group, the pyrrolidine ring, and the oxadiazole ring would all contribute to its overall structure. Detailed structural analysis would require experimental techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the oxadiazole ring might participate in nucleophilic substitution reactions, while the fluorophenyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role. These properties could include solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Target of Action

Related compounds such as n′-phenyl pyridylcarbohydrazides have been found to inhibit succinate dehydrogenase (sdh), a key enzyme in the citric acid cycle .

Mode of Action

It can be inferred from related studies that it might interact with its targets, possibly through hydrogen bonding, carbon hydrogen bonding, π-alkyl, amide-π stacking, f–n and f–h interactions .

Biochemical Pathways

The compound’s interaction with its targets could potentially affect the citric acid cycle, given that SDH is a key enzyme in this pathway . The downstream effects of this interaction could include changes in energy production within the cell, as the citric acid cycle plays a crucial role in ATP synthesis.

Result of Action

Based on the potential inhibition of sdh, it could be hypothesized that the compound might disrupt energy production within the cell, leading to cell death .

Safety and Hazards

Like all chemicals, this compound should be handled with care. Potential hazards could include toxicity if ingested, inhaled, or in contact with skin. It’s always important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could be of interest in various fields, including medicinal chemistry, materials science, or chemical biology.